Cas no 471930-01-5 (3-(Piperidinomethyl)benzaldehyde)

• Product Name: 3-(Piperidinomethyl)benzaldehyde
• CAS No: 471930-01-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD07782418
• CID: 821617
• PubChem ID: 7164643
• Update Time: 2025-04-19

3-(Piperidinomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidinomethyl)benzaldehyde
• 3-(piperidin-1-ylmethyl)benzaldehyde
• 3-(1-Piperidinomethyl)benzaldehyde
• 3-(1-piperidinylmethyl)benzaldehyde
• 3-(piperidylmethyl)benzaldehyde
• 3-[(piperidin-1-yl)methyl]-benzaldehyde
• CTK4I9778
• SBB093171
• 471930-01-5
• DB-021742
• 3-(Piperidinomethyl)benzaldehyde, AldrichCPR
• 1-(3-Carboxaldehydebenzyl)piperidine
• AKOS015968450
• MFCD07782418
• SCHEMBL7656309
• DTXSID90428214
• CS-0359633
• MS-22338
• 3-[(piperidin-1-yl)methyl]benzaldehyde

• MDL： MFCD07782418
• Inchi： 1S/C13H17NO/c15-11-13-6-4-5-12(9-13)10-14-7-2-1-3-8-14/h4-6,9,11H,1-3,7-8,10H2
• InChI Key： UJDTVJKIOWAUNQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 310.7±25.0 °C at 760 mmHg
• Flash Point: 111.2±12.5 °C
• PSA: 20.31000
• LogP: 2.42290
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Piperidinomethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines